4-Fluoro-2-methyl-3-nitrobenzoic acid
Cat. No. B2387812
Key on ui cas rn:
1079991-68-6
M. Wt: 199.137
InChI Key: MLCPINGKKONVKT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08110585B2
Procedure details
To fuming nitric acid (20.3 mL, 409 mmol) was slowly added dropwise 4-fluoro-2-methylbenzoic acid (4.50 g, 29.2 mmol) while maintaining the temperature of the reaction mixture at 5-10° C. The reaction solution was stirred at 0-5° C. for 1 hr, and poured into ice. The precipitated solid was recovered, washed with water, and dried under reduced pressure to give 4-fluoro-2-methyl-3-nitrobenzoic acid (5.70 g, purity 25%) as a crudely purified product.
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].[F:5][C:6]1[CH:14]=[CH:13][C:9]([C:10]([OH:12])=[O:11])=[C:8]([CH3:15])[CH:7]=1>>[F:5][C:6]1[CH:14]=[CH:13][C:9]([C:10]([OH:12])=[O:11])=[C:8]([CH3:15])[C:7]=1[N+:1]([O-:4])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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20.3 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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FC1=CC(=C(C(=O)O)C=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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7.5 (± 2.5) °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction solution was stirred at 0-5° C. for 1 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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poured into ice
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitated solid was recovered
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried under reduced pressure
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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FC1=C(C(=C(C(=O)O)C=C1)C)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
